Cas no 477890-42-9 (5-(4-Chlorophenyl)-2-phenoxypyrimidine)

• Product Name: 5-(4-Chlorophenyl)-2-phenoxypyrimidine
• CAS No: 477890-42-9
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• CID: 5746441
• PubChem ID: 1472449
• Update Time: 2023-11-11

5-(4-Chlorophenyl)-2-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 477890-42-9
• CHEMBL1464966
• 2R-1000
• Bionet2_000697
• HMS2291B03
• SMR000179695
• AKOS005086409
• 5-(4-chlorophenyl)-2-phenoxypyrimidine
• MLS000327096
• HMS1365P15
• Pyrimidine, 5-(4-chlorophenyl)-2-phenoxy-
• 5-(4-Chlorophenyl)-2-phenoxypyrimidine

• Inchi： 1S/C16H11ClN2O/c17-14-8-6-12(7-9-14)13-10-18-16(19-11-13)20-15-4-2-1-3-5-15/h1-11H
• InChI Key： PKCJBFRSSAXKIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.0559907g/mol
• Monoisotopic Mass: 282.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 462.8±47.0 °C(Predicted)
• pka: -0.42±0.22(Predicted)